4-Methoxy-2-nitrobenzonitrile
Cat. No. B1581055
M. Wt: 178.14 g/mol
InChI Key: UUYPUFCWSUBTFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C-:17]#[N:18].[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([NH2:7])[c:8]([N+:10]([O-:11])=[O:12])[cH:9]1.[ClH:22].[K:19][C:20]#[N:21].[N:13]([O-:14])=[O:15].[Na+:16]>>[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([C:20]#[N:21])[c:8]([N+:10]([O-:11])=[O:12])[cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
[C-]#N
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
COc1ccc(N)c([N+](=O)[O-])c1
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cl
|
|
Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
N#C[K]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=N[O-]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1ccc(C#N)c([N+](=O)[O-])c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
